Cas no 89929-60-2 (3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)-)
89929-60-2 structure
Product Name:3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)-
CAS No:89929-60-2
MF:C13H24O2
MW:212.328464508057
CID:585108
PubChem ID:53667395
Update Time:2025-04-19
3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)-
- 2,5,9-trimethyldeca-3,8-diene-2,5-diol
- DTXSID60705807
- SCHEMBL8200730
- 89929-60-2
-
- Inchi: 1S/C13H24O2/c1-11(2)7-6-8-13(5,15)10-9-12(3,4)14/h7,9-10,14-15H,6,8H2,1-5H3
- InChI Key: AXNDBRFJZMEECR-UHFFFAOYSA-N
- SMILES: OC(C)(C=CC(C)(C)O)CC/C=C(\C)/C
Computed Properties
- Exact Mass: 212.178
- Monoisotopic Mass: 212.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 40.5Ų
3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
89929-60-2 (3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)-) Related Products
- 7212-44-4(Nerolidol)
- 3790-78-1(cis-Nerolidol)
- 1113-21-9(Geranyl Linalool)
- 40716-66-3(trans-nerolidol)
- 10339-55-6(1,6-Nonadien-3-ol,3,7-dimethyl-)
- 78-70-6(Linalool)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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